Cas no 109466-72-0 (Cyclohexanecarboxaldehyde,4-hydroxy-3-methoxy-, [1R-(1a,3a,4b)]- (9CI))

• Product Name: Cyclohexanecarboxaldehyde,4-hydroxy-3-methoxy-, [1R-(1a,3a,4b)]- (9CI)
• CAS No: 109466-72-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 128445
• PubChem ID: 13819077
• Update Time: 2025-04-18

Cyclohexanecarboxaldehyde,4-hydroxy-3-methoxy-, [1R-(1a,3a,4b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,4-hydroxy-3-methoxy-, [1R-(1a,3a,4b)]- (9CI)
• Cyclohexanecarboxaldehyde, 4-hydroxy-3-methoxy-, [1R-(1alpha,3alpha,4beta)]- (9CI)
• 109466-72-0
• (1R,3R,4R)-4-hydroxy-3-methoxycyclohexane-1-carbaldehyde

• Inchi： 1S/C8H14O3/c1-11-8-4-6(5-9)2-3-7(8)10/h5-8,10H,2-4H2,1H3/t6-,7-,8-/m1/s1
• InChI Key： DCDFGPPEPDQMPO-BWZBUEFSSA-N
• SMILES： O(C)[C@H]1[C@@H](CC[C@@H](C=O)C1)O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53